Cas no 51673-94-0 (5-[(Hydroxyimino)methyl]-2-methoxyphenol)
51673-94-0 structure
Product Name:5-[(Hydroxyimino)methyl]-2-methoxyphenol
CAS No:51673-94-0
MF:C8H9NO3
MW:167.161962270737
CID:361673
PubChem ID:4369919
Update Time:2025-04-19
5-[(Hydroxyimino)methyl]-2-methoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-hydroxy-4-methoxy-, oxime
- 5-(hydroxyiminomethyl)-2-methoxyphenol
- 51673-94-0
- OFECAPSGCJMTFT-UHFFFAOYSA-N
- SCHEMBL2565545
- 4-methoxy-3-hydroxybenzaldehyde oxime
- DTXSID00402489
- 3-Hydroxy-4-methoxybenzaldehyde oxime
- AKOS017263825
- 5-[(Hydroxyimino)methyl]-2-methoxyphenol
-
- Inchi: 1S/C8H9NO3/c1-12-8-3-2-6(5-9-11)4-7(8)10/h2-5,10-11H,1H3
- InChI Key: OFECAPSGCJMTFT-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C=NO)=CC=1O
Computed Properties
- Exact Mass: 167.05827
- Monoisotopic Mass: 167.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 62Ų
Experimental Properties
- PSA: 62.05
5-[(Hydroxyimino)methyl]-2-methoxyphenol Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
51673-94-0 (5-[(Hydroxyimino)methyl]-2-methoxyphenol) Related Products
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